Cas no 237435-25-5 (4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine)
237435-25-5 structure
Product Name:4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
CAS No:237435-25-5
MF:C18H12ClN3
MW:305.760982513428
CID:2124067
Update Time:2023-08-04
4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
- 4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
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- Inchi: 1S/C18H12ClN3/c19-17-16-15(11-14(20-16)12-7-3-1-4-8-12)21-18(22-17)13-9-5-2-6-10-13/h1-11,20H
- InChI Key: HSRGUNHDIUDZQC-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(C2C=CC=CC=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 365
- XLogP3: 4.7
- Topological Polar Surface Area: 41.6
4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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